(6,6)-phenyl-C61 Methyl-hexanoate

• CAS RN: 1242279-48-6
• Molecular Formula: C10H14BClO3
• synonyms: (6,6)-phenyl-C61 Methyl-hexanoate

Description

Synthesis Analysis

The synthesis of PCBM and its derivatives typically involves the addition of a phenyl group to the fullerene C60, followed by functionalization with a methyl ester group. This process enhances the solubility and processability of the fullerene, making it suitable for use in various organic electronic devices. A novel approach to polymerize PCBM through a one-pot reaction has been demonstrated, yielding soluble, high molecular weight polymers with promising electronic properties for photovoltaics and electronics (Stephen et al., 2016).

Molecular Structure Analysis

Molecular structure investigations of PCBM reveal a hexagonal arrangement of molecules without trapped solvent molecules, indicating well-defined crystalline structures. Micro-focused X-ray diffraction has been utilized to solve the monoclinic structure of PCBM, offering a detailed understanding of its charge transport mechanisms, which is crucial for its application in organic solar cells (Paternó et al., 2013).

Chemical Reactions and Properties

The electronic structure of PCBM, as studied through ultraviolet photoelectron spectroscopy and inverse photoemission spectroscopy, reveals significant insights into its chemical properties. These studies have highlighted the threshold ionization energy and electron affinity of PCBM, essential for understanding its role as an electron acceptor in organic photovoltaic cells (Akaike et al., 2008).

Physical Properties Analysis

PCBM's physical properties, such as solubility, crystallinity, and molecular orientation, play a crucial role in its application in organic electronics. The solvent-free preparation of PCBM single crystals has enabled a deeper understanding of its structural properties and their impact on charge transport and device performance (Paternó et al., 2013).

Chemical Properties Analysis

The chemical properties of PCBM, including its electron-accepting capabilities and interaction with other materials in the photovoltaic blend, are critical for its effectiveness in organic solar cells. The interfacial electronic structure of PCBM on substrates like silver has been explored to understand its charge transfer mechanisms, highlighting the role of the side chain in influencing these properties (Akaike et al., 2009).

Scientific Research Applications

In Situ Studies of Morphology Formation in Solution-Processed Polymer–Fullerene Blends

Research has shown that controlling the blend nanomorphology in BHJs remains a challenge that requires fundamental knowledge of phase separation and crystallization mechanisms during solvent drying. In situ studies using combined laser reflectometry and grazing-incidence wide-angle X-ray scattering have provided a fundamental understanding of how nanomorphology develops dynamically during film drying. These studies have identified parameters for controlled film formation to optimize solar cell performance, focusing on BHJs of poly(3-hexylthiophene)–[6,6]-phenyl-C61-butyric acid methyl ester and poly{[4,4′-bis(2-ethylhexyl)dithieno(3,2-b;2′,3′-d)silole]-2,6-diyl-alt-(2,1,3 benzothiadiazole)-4,7-diyl} with [6,6]-phenyl-C71-butyric acid methyl ester (Barrena et al., 2017).

Effect of Thermal Annealing on P3HT:PCBM Bulk-Heterojunction Organic Solar Cells

Thermal annealing has been identified as a process that can significantly improve the performance of organic solar cells. A critical review of the effects of thermal annealing on the physical film properties and electronic performance of devices based on a blend of poly (3-hexylthiophene-2,5-diyl) (P3HT) and [6,6]-phenyl-C61 butyric acid methyl ester (PCBM) has been conducted. This review focuses on the balance between charge conduction and excitonic dissociation, leading to the identification of optimal annealing conditions for maximized electronic performance. The link between film structure and electronic performance during thermal annealing processes highlights areas requiring further research for the development of this technology (Yang & Uddin, 2014).

Plasmonic Nanoparticles in P3HT: PCBM Organic Thin Film Solar Cells

Recent advancements have demonstrated that incorporating metallic nanostructures, such as gold (Au) and silver (Ag), can enhance the performance of OPVs, particularly at the limited thickness of the organic active layer (≤100 nm). The introduction of plasmonic nanoparticles induces optical and electrical effects that boost the OPV performance. This review consolidates recent progress in plasmonic-enhanced poly(3-hexylthiophene-2,5-diyl): phenyl-C61-butyric acid methyl ester (P3HT: PCBM)-based OPVs, emphasizing the physical plasmonic effects of Au and Ag nanoparticles and their role as a strategic approach for performance optimization (Lim et al., 2016).

Mechanism of Action

Target of Action

(6,6)-Phenyl-C61 Methyl-hexanoate, also known as PCBM, is primarily used in organic photovoltaic cells. Its primary targets are the photoactive layers in these cells, where it plays a crucial role in the process of charge separation and transport .

Mode of Action

PCBM interacts with its targets by accepting an electron from the donor material in the photoactive layer. This electron transfer process occurs after the absorption of light, leading to the formation of an exciton (a bound state of an electron and an electron hole). The exciton is then separated at the interface of the donor and acceptor materials, resulting in the generation of free charges .

Biochemical Pathways

While PCBM is not involved in traditional biochemical pathways, it plays a significant role in the energy conversion process in organic photovoltaic cells. The electron transfer from the donor material to PCBM (the acceptor material) is a critical step in this process. The free charges generated are then transported to the respective electrodes, creating a flow of electricity .

Result of Action

The primary molecular effect of PCBM’s action is the generation of free charges (electrons and holes) after light absorption. On a cellular level, in the context of an organic photovoltaic cell, this leads to the generation of electricity. The efficiency of this process is heavily dependent on the effectiveness of PCBM’s electron-accepting and charge-transporting properties .

Action Environment

The action, efficacy, and stability of PCBM are influenced by several environmental factors. Temperature and light intensity can affect the efficiency of the energy conversion process. Additionally, the chemical environment, specifically the nature of the donor material in the photoactive layer, can also impact PCBM’s effectiveness as an electron acceptor .